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Compound of Interest

Compound Name: Mazipredone

Cat. No.: B1676231

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mazipredone, with the CAS number 13085-08-0, is a synthetic glucocorticoid and a water-
soluble derivative of prednisolone.[1] Marketed under the brand name Depersolon, it has been
used for its potent anti-inflammatory and anti-allergic properties.[2][3] This technical guide
provides a comprehensive overview of Mazipredone, including its chemical and physical
properties, a proposed synthesis pathway, mechanism of action, and detailed experimental
protocols for its analysis and evaluation.

Chemical and Physical Properties

Mazipredone is a white crystalline powder. Its chemical structure is characterized by the
prednisolone backbone with a 4-methyl-1-piperazinyl group at the C-21 position. This
substitution enhances its water solubility compared to prednisolone.

Table 1: Chemical and Physical Properties of Mazipredone
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Property Value Reference(s)
CAS Number 13085-08-0 [2]
Molecular Formula C26H38N204 [4]
Molecular Weight 442.60 g/mol [4]

(8S,9S,10R,11S,13S,14S,17R)
-11,17-dihydroxy-10,13-
dimethyl-17-[2-(4-

IUPAC Name methylpiperazin-1- 2]
ylacetyl]-7,8,9,11,12,14,15,16-
octahydro-6H-
cyclopenta]a]phenanthren-3-

one

Depersolone,
Methylpiperazinyl

Synonyms deoxyprednisolone, [2]
Deoxymethylpiperazinyl
prednisolone

Appearance White crystalline powder N/A

Solubility Water-soluble [1]

Synthesis Pathway

While specific patents detailing the industrial synthesis of Mazipredone are not readily
available in the public domain, a plausible synthetic route can be proposed based on the
known chemistry of corticosteroids. The synthesis would likely involve the modification of the C-
21 hydroxyl group of prednisolone. A common strategy for such modifications is the

introduction of a good leaving group, such as a mesylate, followed by nucleophilic substitution
with 1-methylpiperazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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